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Compound of Interest

Compound Name: 1-Propanone, 1-(4-chlorophenyl)-3-(2-furanyl)-

CAS No.: 648903-47-3

Cat. No.: B12586922

Get Quote

This guide provides an in-depth analysis of the mass spectrometry fragmentation patterns of chlorophenyl furan propanones, a class of compounds w

chemistry and drug development. In the absence of extensive literature on this specific compound class, this document synthesizes established fragm

constituent moieties—the chlorophenyl group, the furan ring, and the propanone linker—to predict their behavior under electron ionization (EI) and ele

This predictive comparison will serve as a valuable resource for researchers in identifying and characterizing these molecules in complex matrices.

The Architectural Influence on Fragmentation: A Tale of Three Moieties
The fragmentation of chlorophenyl furan propanones is a story told by its three key structural components. The stability of the aromatic and heteroaro

propanone chain, and the influence of the electronegative chlorine atom all play a crucial role in dictating the cleavage pathways. Understanding the i

patterns of each component is paramount to interpreting the mass spectrum of the entire molecule.

1.1. The Chlorophenyl Moiety: A Halogen's Tale

The chlorophenyl group imparts several characteristic features to the mass spectrum. Aromatic systems are generally stable, often leading to a promi

[2] The presence of a chlorine atom introduces a distinct isotopic pattern, with the 37Cl isotope resulting in an M+2 peak approximately one-third the i

peak (M) corresponding to the 35Cl isotope.[1][3] A primary fragmentation pathway for many chlorinated aromatic compounds is the loss of a chlorine

the position of the chlorine on the phenyl ring (ortho, meta, or para) can influence fragmentation, with ortho substituents sometimes exhibiting unique 

to intramolecular interactions.[5][6]

1.2. The Furan Ring: Heterocyclic Cleavage

The furan ring, another relatively stable cyclic system, also contributes characteristic fragments. Under electron ionization, furan-containing compound

fragmentation involving the furan ring itself.[7] A common pathway for furan derivatives is the loss of CO, leading to characteristic daughter ions.[7] Fo

fragmentation of the furoylium cation (m/z 95) can lead to ions at m/z 67 (loss of CO) and m/z 39 (loss of CO and C₂H₂).[7]

1.3. The Propanone Linker: The Site of Initial Fissure

The propanone linker is the most labile part of the molecule and is often the site of initial fragmentation. Ketones undergo characteristic α-cleavage, w

the carbonyl group is broken.[8][9] This results in the formation of a stable acylium ion. For chlorophenyl furan propanones, two primary α-cleavage pa

cleavage between the carbonyl carbon and the chlorophenyl ring, and cleavage between the carbonyl carbon and the ethyl-furan chain. Another impo

mechanism for ketones is the McLafferty rearrangement, which can occur if a γ-hydrogen is available.[8][9]

Predicted Fragmentation Pathways of Chlorophenyl Furan Propanones
By integrating the fragmentation behaviors of the individual moieties, we can predict the major fragmentation pathways for a representative molecule,

2-yl)propan-1-one.

2.1. Electron Ionization (EI) Fragmentation
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Under EI, the molecule will be ionized to form a molecular radical cation [M]•+. The primary fragmentation events are expected to be:

α-Cleavage (Pathway A): Cleavage of the C-C bond between the carbonyl group and the chlorophenyl ring, leading to the formation of a chloroben

radical.

α-Cleavage (Pathway B): Cleavage of the C-C bond between the carbonyl group and the ethyl-furan chain, resulting in a furan-ethyl-carbonyl cation

Furan Ring Fragmentation: Subsequent fragmentation of furan-containing ions will likely involve the loss of CO.

Chlorophenyl Ring Fragmentation: Ions containing the chlorophenyl group will exhibit the characteristic loss of a chlorine radical.

The following diagram illustrates these predicted pathways.

Pathway A: α-Cleavage

Pathway B: α-Cleavage
[M]•+ 

 1-(4-chlorophenyl)-3-(furan-2-yl)propan-1-one

Chlorobenzoyl cation 
 m/z 139/141- •CH2CH2-Furan

[C4H3O-CH2-CH2-CO]+ 
 m/z 123

- •C6H4Cl

[C6H4Cl]+ 
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- CO
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- CO [C
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- CO, -C2H2
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Caption: Predicted EI fragmentation pathways for 1-(4-chlorophenyl)-3-(furan-2-yl)propan-1-one.

2.2. Electrospray Ionization (ESI) Fragmentation

In positive ion mode ESI, the molecule will likely be protonated to form the [M+H]+ ion. Collision-induced dissociation (CID) of this precursor ion is exp

through pathways similar to EI, but originating from an even-electron species.

The following diagram illustrates the predicted ESI fragmentation.

Pathway A

Pathway B[M+H]+

Chlorobenzoyl cation 
 m/z 139/141- C4H4O-CH2-CH3

Protonated Furan 
 m/z 69

- C6H4Cl-CO-CH2-CH2
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Caption: Predicted ESI fragmentation pathways for protonated 1-(4-chlorophenyl)-3-(furan-2-yl)propan-1-one.

Comparative Analysis of Isomers
The fragmentation patterns are expected to show subtle but significant differences depending on the position of the chlorine atom on the phenyl ring.
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Isomer Predicted Distinguishing Feature Rationale

2-Chlorophenyl
Potential for enhanced loss of HCl from certain fragment

ions.

The ortho position of the chlorine may fa

intramolecular rearrangement and elimin

phenomenon observed in other ortho-su

compounds.[5][6]

3-Chlorophenyl
Fragmentation is expected to follow the general pathways

outlined above with no significant deviations.

The meta position is less likely to partici

intramolecular rearrangements compare

position.

4-Chlorophenyl
Fragmentation is expected to be "cleaner," with the general

pathways being the most prominent.

The para position is sterically unhindere

less likely to induce alternative fragment

compared to the ortho isomer.

Table 1: Predicted Major Fragment Ions and Their Relative Abundances

Predicted Fragment Ion m/z (35Cl/37Cl) Origin Predicted Relative A

[M]•+ 222/224 Molecular Ion Moderate to High

[C6H4ClCO]+ 139/141 α-Cleavage (Pathway A) High (likely base peak)

[C6H4Cl]+ 111/113 Loss of CO from 139/141 Moderate

[C4H3O-CH2CH2CO]+ 123 α-Cleavage (Pathway B) Moderate

[C4H3O-CH2]+ 81 Furoylium ion Moderate to High

[C3H3]+ 39 Furan ring fragmentation Low to Moderate

Experimental Protocol for LC-MS/MS Analysis
To validate these predicted fragmentation patterns and enable robust quantification, the following LC-MS/MS protocol is recommended.

4.1. Sample Preparation

Prepare a stock solution of the chlorophenyl furan propanone standard at 1 mg/mL in methanol.

Serially dilute the stock solution with a 50:50 mixture of mobile phase A and mobile phase B to a working concentration of 1 µg/mL.

4.2. Liquid Chromatography (LC)

System: UHPLC system

Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm)

Mobile Phase A: 0.1% formic acid in water

Mobile Phase B: 0.1% formic acid in acetonitrile

Gradient: 5% B to 95% B over 8 minutes, hold at 95% B for 2 minutes, return to 5% B and re-equilibrate for 3 minutes.

Flow Rate: 0.4 mL/min

Injection Volume: 2 µL

Column Temperature: 40 °C

4.3. Mass Spectrometry (MS)
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System: High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap)

Ionization Source: Electrospray Ionization (ESI), positive ion mode

Capillary Voltage: 3.8 kV

Cone Voltage: 35 V

Source Temperature: 120 °C

Desolvation Gas Temperature: 400 °C

Desolvation Gas Flow: 800 L/hr

Collision Gas: Argon

Collision Energy: Ramped from 15 to 45 eV for MS/MS experiments.

Data Acquisition: Data-dependent acquisition (DDA) to trigger MS/MS spectra for the most abundant precursor ions.
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Caption: Experimental workflow for LC-MS/MS analysis of chlorophenyl furan propanones.

Conclusion
This guide provides a foundational, predictive framework for understanding the mass spectrometric fragmentation of chlorophenyl furan propanones. 

into its constituent parts and applying established fragmentation principles, we have proposed the primary cleavage pathways and highlighted potenti

provided experimental protocol offers a robust starting point for the empirical validation of these predictions and for the development of quantitative an

any predictive work, experimental verification is essential to confirm the proposed fragmentation schemes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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